Cas no 951592-51-1 (2-{2-ethyl-6-(4-fluorophenyl)methyl-5,7-dioxo-2H,4H,5H,6H,7H-pyrazolo4,3-dpyrimidin-4-yl}-N-(2-ethyl-6-methylphenyl)acetamide)

2-{2-ethyl-6-(4-fluorophenyl)methyl-5,7-dioxo-2H,4H,5H,6H,7H-pyrazolo4,3-dpyrimidin-4-yl}-N-(2-ethyl-6-methylphenyl)acetamide structure

951592-51-1 structure

Product Name:2-{2-ethyl-6-(4-fluorophenyl)methyl-5,7-dioxo-2H,4H,5H,6H,7H-pyrazolo4,3-dpyrimidin-4-yl}-N-(2-ethyl-6-methylphenyl)acetamide

CAS No:951592-51-1

MF:C₂₅H₂₆FN₅O₃

MW:463.50404882431

CID:5431205

PubChem ID:20974562

Update Time:2023-11-22

2-{2-ethyl-6-(4-fluorophenyl)methyl-5,7-dioxo-2H,4H,5H,6H,7H-pyrazolo4,3-dpyrimidin-4-yl}-N-(2-ethyl-6-methylphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

- 2-(2-ethyl-6-(4-fluorobenzyl)-5,7-dioxo-6,7-dihydro-2H-pyrazolo[4,3-d]pyrimidin-4(5H)-yl)-N-(2-ethyl-6-methylphenyl)acetamide
- 951592-51-1
- AKOS005039305
- 3-[4-ethyl-5-(ethylthio)-4H-1,2,4-triazol-3-yl]-1-methyl-N-phenyl-1,4,6,7-tetrahydro-5H-pyrazolo[4,3-c]pyridine-5-carboxamide
- F3411-8391
- 2-[2-ethyl-6-[(4-fluorophenyl)methyl]-5,7-dioxopyrazolo[4,3-d]pyrimidin-4-yl]-N-(2-ethyl-6-methylphenyl)acetamide
- 2-Ethyl-N-(2-ethyl-6-methylphenyl)-6-[(4-fluorophenyl)methyl]-2,5,6,7-tetrahydro-5,7-dioxo-4H-pyrazolo[4,3-d]pyrimidine-4-acetamide
- 2-{2-ethyl-6-(4-fluorophenyl)methyl-5,7-dioxo-2H,4H,5H,6H,7H-pyrazolo4,3-dpyrimidin-4-yl}-N-(2-ethyl-6-methylphenyl)acetamide
- Inchi： 1S/C25H26FN5O3/c1-4-18-8-6-7-16(3)22(18)27-21(32)15-30-20-14-29(5-2)28-23(20)24(33)31(25(30)34)13-17-9-11-19(26)12-10-17/h6-12,14H,4-5,13,15H2,1-3H3,(H,27,32)
- InChI Key： QQUBJBCRKCCMOI-UHFFFAOYSA-N
- SMILES： C1(=O)N(CC2=CC=C(F)C=C2)C(=O)C2=NN(CC)C=C2N1CC(NC1=C(C)C=CC=C1CC)=O

Computed Properties

Exact Mass: 463.20196787g/mol
Monoisotopic Mass: 463.20196787g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 34
Rotatable Bond Count: 7
Complexity: 759
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.4
Topological Polar Surface Area: 87.5Å²

Experimental Properties

Density: 1.30±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
pka: 13.73±0.70(Predicted)

2-{2-ethyl-6-(4-fluorophenyl)methyl-5,7-dioxo-2H,4H,5H,6H,7H-pyrazolo4,3-dpyrimidin-4-yl}-N-(2-ethyl-6-methylphenyl)acetamide Pricemore >>

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